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Compound of Interest

Compound Name: 4'-Fluorochalcone

Cat. No.: B3421806 Get Quote

Introduction
4'-Fluorochalcone, systematically named (E)-1-(4-fluorophenyl)-3-phenylprop-2-en-1-one, is a

fluorinated derivative of the chalcone backbone. Chalcones are α,β-unsaturated ketones that

serve as key precursors in the biosynthesis of flavonoids and exhibit a wide range of

pharmacological activities. The introduction of a fluorine atom into the chalcone structure can

significantly modulate its physicochemical properties and biological activity, making 4'-
Fluorochalcone a valuable building block in medicinal chemistry and drug development for the

synthesis of novel therapeutic agents. This document provides a detailed, step-by-step protocol

for the synthesis of 4'-Fluorochalcone via the Claisen-Schmidt condensation reaction.

Reaction Scheme
The synthesis of 4'-Fluorochalcone is achieved through a base-catalyzed Claisen-Schmidt

condensation of 4-fluoroacetophenone and benzaldehyde.
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Figure 1: Reaction scheme for the synthesis of 4'-Fluorochalcone.

Experimental Protocol
This protocol details the synthesis of 4'-Fluorochalcone from 4-fluoroacetophenone and

benzaldehyde using a sodium hydroxide catalyst in an ethanol solvent.

Materials and Reagents
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Reagent/Material Grade Supplier

4-Fluoroacetophenone Reagent Sigma-Aldrich

Benzaldehyde Reagent Sigma-Aldrich

Sodium Hydroxide (NaOH) ACS Reagent Fisher Scientific

Ethanol (95%) ACS Reagent Fisher Scientific

Deionized Water - -

Round-bottom flask (100 mL) - -

Magnetic stir bar - -

Magnetic stir plate - -

Ice bath - -

Büchner funnel and flask - -

Filter paper - -

Beakers - -

Graduated cylinders - -

Recrystallization apparatus - -

Procedure
Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve

4-fluoroacetophenone (1.38 g, 10 mmol) and benzaldehyde (1.06 g, 10 mmol) in 30 mL of

95% ethanol.

Cooling: Place the flask in an ice bath on a magnetic stir plate and begin stirring. Allow the

solution to cool to 5-10 °C.

Catalyst Addition: While maintaining the temperature between 5-10 °C, slowly add 10 mL of

a 10% aqueous sodium hydroxide solution dropwise to the stirred mixture.
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Reaction: Continue stirring the reaction mixture in the ice bath for 3 hours. A precipitate will

form during this time.

Isolation of Crude Product: After 3 hours, collect the solid product by vacuum filtration using

a Büchner funnel.

Washing: Wash the crude product with cold deionized water to remove any remaining

sodium hydroxide and other water-soluble impurities.

Drying: Allow the crude product to air-dry on the filter paper.

Purification by Recrystallization: Transfer the crude solid to a beaker and recrystallize from

hot 95% ethanol. Dissolve the solid in a minimum amount of boiling ethanol, then allow it to

cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal

formation.

Final Product Collection: Collect the purified crystals by vacuum filtration, wash with a small

amount of cold ethanol, and dry thoroughly.

Characterization: Determine the yield, melting point, and characterize the final product using

IR, ¹H NMR, and ¹³C NMR spectroscopy.

Data Presentation
Reaction Parameters

Parameter Value

Reactant 1 (4-Fluoroacetophenone) 10 mmol

Reactant 2 (Benzaldehyde) 10 mmol

Catalyst (10% NaOH) 10 mL

Solvent (95% Ethanol) 30 mL

Reaction Temperature 5-10 °C

Reaction Time 3 hours

Typical Yield ~90%
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Characterization Data for 4'-Fluorochalcone
Property Value Reference

Molecular Formula C₁₅H₁₁FO [1]

Molecular Weight 226.25 g/mol [1]

Appearance Light yellow solid [2]

Melting Point 87 - 91 °C [2]

¹H NMR (CDCl₃, 400 MHz) δ

(ppm)

7.20-8.20 (m, 11H, Ar-H and

CH=CH)
[3][4]

¹³C NMR (CDCl₃, 100 MHz) δ

(ppm)

121.9, 128.4, 128.8, 129.1,

130.6, 131.2, 134.8, 144.9,

164.5, 167.0, 189.0

[4][5]

IR (KBr) ν (cm⁻¹)

~1660 (C=O stretch), ~1600

(C=C stretch), ~1220 (C-F

stretch)

[3]

Experimental Workflow

1. Dissolve 4-Fluoroacetophenone
and Benzaldehyde in Ethanol 2. Cool to 5-10 °C 3. Add 10% NaOH Solution 4. Stir for 3 hours 5. Vacuum Filtration 6. Wash with Cold Water 7. Recrystallize from Ethanol 8. Collect Purified Crystals 9. Dry and Characterize 

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4'-Fluorochalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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